Cas no 2098133-65-2 (2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one
• CAS No: 2098133-65-2
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5729172
• PubChem ID: 121204303
• Update Time: 2025-10-31

2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0015297
• 2098133-65-2
• AKOS026712595
• 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one
• F1907-8252
• 1-[7a-(methoxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindol-2-yl]-2-chloroethanone
• Ethanone, 2-chloro-1-[octahydro-3a-(methoxymethyl)-2H-isoindol-2-yl]-

• Inchi： 1S/C12H20ClNO2/c1-16-9-12-5-3-2-4-10(12)7-14(8-12)11(15)6-13/h10H,2-9H2,1H3
• InChI Key： CDCLIROTYQCOMW-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2CCCCC2(COC)C1)=O

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 351.5±17.0 °C(Predicted)
• pka: -0.84±0.40(Predicted)

Additional information on 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one

Comprehensive Overview of 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one (CAS No. 2098133-65-2)

The compound 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one (CAS No. 2098133-65-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chloro substituent and a methoxymethyl moiety, which contribute to its reactivity and potential applications. This compound belongs to the class of isoindoline derivatives, a group increasingly studied for their versatility in pharmaceutical and material science research.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one has surged due to their role in drug discovery and agrochemical development. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules. The presence of the chloro group offers opportunities for further functionalization, making it valuable in cross-coupling reactions and nucleophilic substitutions.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Its structural features may enable the design of biodegradable materials or catalysts for environmentally friendly processes. Additionally, the octahydro-2H-isoindole core is a motif found in several bioactive compounds, sparking interest in its pharmacological properties.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one. These methods ensure purity and confirm its structural integrity, which is critical for research and industrial applications. The compound’s stability under various conditions is also a subject of ongoing study, particularly for storage and handling protocols.

As the scientific community explores precision medicine and targeted therapies, derivatives of isoindoline scaffolds like this compound are gaining attention. Its potential interactions with biological targets could pave the way for innovations in drug delivery systems or diagnostic tools. Furthermore, its compatibility with high-throughput screening makes it a candidate for combinatorial chemistry libraries.

In summary, 2-chloro-1-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one (CAS No. 2098133-65-2) represents a promising area of research at the intersection of organic synthesis and applied chemistry. Its multifaceted applications and adaptability to modern chemical methodologies underscore its relevance in both academic and industrial settings.